N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide

• IUPAC Name: N-methyl-N-(4-phenylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C14H20N2O/c1-12(17)16(2)14(8-10-15-11-9-14)13-6-4-3-5-7-13/h3-7,15H,8-11H2,1-2H3
• InChI Key: SRKPQUARWXXLDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1(CCNCC1)C2=CC=CC=C2
• Molecular Formula: C14H20N2O
• DSSTOX Substance ID: DTXSID50622150
• Molecular Weight: 232.32 g/mol
• CAS RN: 172733-87-8

Description

N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide, also known as MPAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAA is a synthetic compound that belongs to the class of piperidine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has been shown to increase the levels of these neurotransmitters in the brain, leading to its anxiolytic and analgesic effects.
Biochemical and Physiological Effects:
N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, leading to its anxiolytic and analgesic effects. N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has also been shown to have low toxicity in animal models, making it a safe candidate for use in lab experiments. However, one of the limitations of N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide is that its mechanism of action is not fully understood, making it difficult to predict its effects on different animal models.

Future Directions

There are several future directions for the research on N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide. One potential direction is the development of new drugs based on the structure of N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide for the treatment of anxiety and pain disorders. Another direction is the study of the mechanism of action of N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide to better understand its pharmacological properties. Additionally, the anti-inflammatory properties of N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide could be further studied for the development of new drugs for the treatment of inflammatory disorders.

Synthesis Methods

The synthesis of N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide involves the reaction of N-methyl-4-phenylpiperidine-4-carboxamide with acetic anhydride in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. N-Methyl-N-(4-phenylpiperidin-4-yl)acetamide has been shown to have anxiolytic and analgesic effects in animal models, making it a promising candidate for the development of new drugs for the treatment of anxiety and pain disorders.